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Compound of Interest

Compound Name: Triethylene glycol dinitrate

Cat. No.: B090936

An In-depth Technical Guide

This technical guide provides a comprehensive overview of Triethylene Glycol Dinitrate
(TEGDN), an energetic material of significant interest for its application as an energetic
plasticizer in propellants and explosives.[1][2] TEGDN, a pale yellow, oily liquid, is chemically
similar to nitroglycerin but offers enhanced stability and reduced sensitivity, making it a
promising substitute in various formulations.[3][4] This document details its synthesis,
physicochemical and energetic properties, stability, and the experimental protocols used for its
characterization, aimed at researchers, scientists, and professionals in the field of energetic
materials development.

Physicochemical and Energetic Properties

TEGDN's utility as an energetic plasticizer stems from its distinct physical and chemical
properties. It is a viscous liquid at room temperature with a significantly lower solidification point
than nitroglycerin, which is advantageous for low-temperature applications.[3] Its molecular
structure consists of a triethylene glycol backbone with two nitrate ester groups, which are
responsible for its energetic nature.[1][5]

The following tables summarize the key quantitative data for TEGDN, with a direct comparison
to Nitroglycerin (NG) to highlight its relative advantages, particularly in terms of safety and
handling.

Table 1. Chemical and Physical Properties
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Property TEGDN Nitroglycerin Source(s)
Chemical Formula CeH12N20s C3HsN30s9 [21[41[5]
Molecular Weight (
240.17 227.09 [1]I3]
g/mol )
Appearance Light yellow oily liquid Yellow oily liquid [3]
Density / Specific
_ 1.33-1.335 1.591 [11[3114]
Gravity (g/cm3)
Melting/Solidification
. -19 +13.2 [11[3][4]
Point (°C)
Boiling Point (°C) 327 (at 760 mmHQ) 145 [3]
Decomposition
228 (at 760 mmHg) 50 - 60 [6]
Temperature (°C)
Nitrogen Content (%) 11.67 18.50 [3]
Oxygen Balance (%) -66.7 +3.5 [3]
Heat of Formation
-394 - [1]
(kJ/mol)
Water Solubility (mg/L
v (mg 7,430 - [1]

at 25°C)

Table 2: Explosive and Performance Properties
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Property TEGDN Nitroglycerin Source(s)
Heat of Explosion

725 1,616 [3]
(kcal/kg)
Detonation Velocity )

2,000 (unconfined) 7,600 [31[4]
(m/s)
Detonation Gas

1,202 782 [3]
Volume (I/kg)
Lead Block Test

320 520 [3]
(cm3/10q)
Specific Impulse > 2450 (in certain ]
(Calculated, N-s/kg) formulations)

Table 3: Sensitivity and Stability Data

Property TEGDN Nitroglycerin Source(s)
Explosion

225 222 [3]
Temperature (5s, °C)
Impact Sensitivity

0.48 2.31 [3]

(Card Gap Test, cm)

Thermal Stability
(120°C, 40h)

45 ml gas evolution

[3]

Activation Energy (Ea,

kJ/mol)

106.54 - 162.88

[6]7]

Bond Dissociation
Energy (O-NOz,
kJ/mol)

156.1

[1](6]

Synthesis and Decomposition Pathways
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TEGDN is typically synthesized by the nitration of triethylene glycol (TEG) with a mixed acid

solution of nitric acid (HNOs) and sulfuric acid (H2S0a4).[1] The sulfuric acid acts as a catalyst
and a dehydrating agent. The reaction is highly exothermic and requires careful temperature
control to prevent runaway reactions and the formation of unwanted byproducts.[1]

‘Washing
(Water, NaHCO3)

Purified TEGDN

Triethylene Glycol
(TEG)
Mixed Acid
(HNOs + H2S04)

Nitration Reactor
(0-10°C)

jtration Crude TEGDN
+ Spent Acid
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Caption: Workflow for the synthesis of TEGDN via mixed acid nitration of triethylene glycol.

The thermal decomposition of TEGDN is a critical factor in its stability and performance. The
process is initiated by the homolytic cleavage of the O-NO2z bond, which is the weakest bond in
the molecule.[1] This initial step is rate-determining and leads to a cascade of complex
reactions, releasing gaseous products.[1][5] The activation energy for this bond scission is
reported to be between 149 and 163 kJ/mol.[1][6]
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Caption: Simplified thermal decomposition pathway of TEGDN, initiated by O-NO2 bond
cleavage.

Role in Energetic Formulations

TEGDN is primarily used as an energetic plasticizer in solid propellants and polymer-bonded
explosives (PBXs).[1][4][8] In these formulations, it serves multiple functions:

e Reduces Sensitivity: It decreases the sensitivity of the overall composition to shock, friction,
and impact.[3][9]

e Improves Mechanical Properties: It enhances the flexibility and plasticity of the propellant
grain or explosive charge, preventing cracking due to temperature changes or mechanical
stress.[4]
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» Contributes Energy: Unlike inert plasticizers, TEGDN is energetic and contributes to the
overall energy output of the formulation.[8]

e Aids in Processing: As a liquid, it facilitates the mixing and processing of solid explosive
ingredients like RDX or HMX with a polymer binder.[8][10]

PBX compositions are heterogeneous materials where crystalline explosive particles are
embedded in a polymer matrix.[8][11] TEGDN is incorporated into this matrix, ensuring a safe,
stable, and high-performance final product.
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Caption: Logical relationship of components in a typical TEGDN-plasticized PBX formulation.

Experimental Protocols

This protocol is a generalized procedure based on common nitration methods.[4] Warning: The
synthesis of energetic materials is extremely hazardous and should only be performed by
trained professionals in a controlled laboratory environment with appropriate safety measures.

e Preparation of Mixed Acid: A nitrating mixture is prepared by slowly adding concentrated
sulfuric acid (e.g., 98%) to concentrated nitric acid (e.g., 98%) in a vessel cooled by an ice-
salt bath. A typical weight ratio might be around 60:40 H2SO4 to HNOs.[1] The temperature
must be kept below 10°C.

 Nitration Reaction: Triethylene glycol (TEG) is added dropwise to the vigorously stirred,
cooled mixed acid. The rate of addition is controlled to maintain the reaction temperature
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between 0°C and 10°C.[1][4] The molar ratio of nitric acid to TEG is typically kept high (e.g.,
4:1) to ensure complete nitration.[1][12]

e Quenching and Separation: After the addition is complete, the mixture is stirred for a short
period (e.g., 15 minutes) before being poured into a larger volume of ice-water to quench the
reaction. The denser TEGDN layer will separate from the aqueous acid layer.

 Purification: The crude TEGDN layer is separated using a separatory funnel. It is then
washed sequentially with cold water, a dilute sodium bicarbonate solution (to neutralize
residual acid), and finally again with cold water until the washings are neutral.

e Drying: The purified TEGDN is dried using an appropriate drying agent (e.g., anhydrous
sodium sulfate) to remove dissolved water.

The sensitivity of energetic materials to external stimuli is a critical safety parameter.
Standardized tests are used to quantify these properties.

e Impact Sensitivity: The drop-weight impact test is commonly used. A known weight is
dropped from varying heights onto a small sample of the material.[13] The height at which
there is a 50% probability of causing an energetic event (a "go") is determined and reported
as the Hso value.[13] A higher Hso value indicates lower sensitivity.

« Friction Sensitivity: This test measures the material's response to frictional stimuli, often
using a BAM friction apparatus. The test determines the load under which the material
initiates in 1 out of 6 trials.

o Card Gap Test: This test measures shock sensitivity. A donor charge is detonated, and the
shock wave travels through an attenuator (a stack of cards) to the test sample. The thickness
of the attenuator that inhibits detonation in 50% of trials is the result, with a smaller gap
indicating higher sensitivity.[3]

Thermal analysis techniques are employed to study the stability and decomposition kinetics of
TEGDN.

 Differential Scanning Calorimetry (DSC): A sample is heated at a constant rate, and the heat
flow to or from the sample is measured relative to a reference. This technique identifies
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exothermic decomposition events and can be used at various pressures to determine kinetic
parameters like activation energy (Ea) and the pre-exponential factor (A).[7][14]

o Thermogravimetric Analysis (TGA): This method measures the change in mass of a sample
as a function of temperature. It provides information about the decomposition temperature
ranges and the mass loss associated with different decomposition stages.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Preliminary Investigation of Triethylene Glycol
Dinitrate (TEGDN) in Energetic Materials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090936#preliminary-investigation-of-tegdn-in-
energetic-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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